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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of common viscosity index improver (VII)

technologies used in the formulation of advanced lubricants. Understanding the distinct

performance characteristics of these polymers is crucial for developing lubricants that meet the

demanding requirements of modern machinery and stringent environmental regulations. This

document summarizes key performance data, details the experimental protocols used for their

evaluation, and visualizes the underlying mechanisms and workflows.

Introduction to Viscosity Index Improvers
Viscosity index improvers are polymeric additives that are essential for formulating multi-grade

lubricants.[1][2][3] Their primary function is to reduce the extent of viscosity change with

temperature, ensuring that the lubricant maintains a sufficient film strength at high

temperatures and adequate fluidity at low temperatures.[1][2] The most prevalent VII
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technologies include Polymethacrylates (PMAs), Olefin Copolymers (OCPs), and

Polyisobutylenes (PIBs). Each of these polymer types offers a unique set of advantages and

disadvantages related to their chemical structure and molecular weight.[1][2][4]

Mechanism of Action
The primary mechanism by which most VIIs function is through the expansion and contraction

of the polymer coil in the lubricant base oil with changes in temperature. At low temperatures,

the polymer coil is relatively contracted, contributing minimally to the overall viscosity. As the

temperature rises, the polymer becomes more soluble in the base oil, causing the coil to

expand. This increase in hydrodynamic volume counteracts the natural decrease in the base

oil's viscosity, resulting in a more stable viscosity profile over a wide temperature range.

However, it's important to note that coil expansion is not the sole mechanism; intermolecular

associations and entanglements also play a significant role.[4] Studies have shown that while

PMAs tend to exhibit significant coil expansion with increasing temperature, OCPs may rely

more on other interaction mechanisms.[4]
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Caption: Simplified mechanism of a viscosity index improver.

Comparative Performance Data
The selection of a VII technology is a trade-off between several key performance parameters,

including thickening efficiency (TE), shear stability index (SSI), and low-temperature

performance. The following tables summarize the performance of different VII technologies

based on experimental data.

Table 1: General Comparison of VII Technologies
Property

Polymethacrylates
(PMA)

Olefin Copolymers
(OCP)

Polyisobutylenes
(PIB)

Thickening Efficiency Moderate High Low

Shear Stability Excellent to Good Moderate to Poor Excellent

Viscosity Index

Improvement
Very High Good Moderate

Low-Temperature

Performance
Excellent Fair to Poor Poor

Cost High Low Low

Source: Compiled from multiple sources.[1][2][4]

Table 2: Quantitative Performance Data of VII
Formulations in Group II Base Oil
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Formulation
(VII type and
concentration)

Kinematic
Viscosity @
40°C (cSt)

Kinematic
Viscosity @
100°C (cSt)

Viscosity
Index (VI)

Pour Point (°C)

10% PMA 60.3 10.8 170 -42

20% PMA 115.1 18.9 175 -39

10% OCP 75.5 11.2 140 -27

20% OCP 180.2 20.1 135 -24

10% PIB 55.2 8.9 145 -30

20% PIB 98.7 13.5 138 -27

Note: This data is derived from a study by Functional Products Inc. and is intended for

comparative purposes. Actual performance may vary depending on the specific polymer, base

oil, and other additives.

Experimental Protocols
The performance of viscosity index improvers is evaluated using standardized testing

methodologies. Below are detailed protocols for key experiments.

Shear Stability Testing
Shear stability measures the resistance of the VII polymer to mechanical degradation under

shear stress. A lower Shear Stability Index (SSI) indicates better shear stability.[5]

Kurt Orbahn Diesel Injector Test (ASTM D6278 / D7109)

This test is widely used to simulate the shearing effects experienced in an engine.

Apparatus: A Bosch diesel injector rig.

Procedure:

A specified volume of the lubricant sample is placed in the test reservoir.
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The sample is circulated through the diesel injector nozzle for a specified number of cycles

(e.g., 30 cycles for ASTM D6278 or 90 cycles for ASTM D7109) at a controlled

temperature.[4]

The high shear forces within the nozzle cause the polymer molecules to break down.

The kinematic viscosity of the oil is measured before and after the shearing process.

Calculation of Shear Stability Index (SSI): SSI (%) = 100 * (V₀ - Vₛ) / (V₀ - Vb) Where:

V₀ = Kinematic viscosity of the unsheared oil

Vₛ = Kinematic viscosity of the sheared oil

Vb = Kinematic viscosity of the base oil

KRL Tapered Roller Bearing Test (CEC L-45-A-99)

This is a more severe shear stability test, often used for gear oils and high-performance

lubricants.

Apparatus: A tapered roller bearing test rig.

Procedure:

The test lubricant is subjected to high shear stresses in a tapered roller bearing operating

under a specified load and speed for a defined period (typically 20 hours).

The kinematic viscosity of the lubricant is measured before and after the test.

Data Interpretation: The percentage viscosity loss is calculated to determine the shear

stability.
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Shear Stability Testing Workflow
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Caption: Workflow for determining Shear Stability Index.

Viscosity Index Determination
The Viscosity Index (VI) is calculated from the kinematic viscosity of the lubricant at two

different temperatures, 40°C and 100°C, according to ASTM D2270.[6]
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Kinematic Viscosity Measurement (ASTM D445)

Apparatus: Calibrated glass capillary viscometer.

Procedure:

The lubricant sample is introduced into the viscometer.

The viscometer is placed in a constant temperature bath until the sample reaches the test

temperature (40°C or 100°C).

The time taken for the oil to flow between two marked points under gravity is measured.

The kinematic viscosity is calculated by multiplying the flow time by the viscometer's

calibration constant.

Low-Temperature Performance Evaluation
The performance of lubricants at low temperatures is critical for ensuring proper engine start-up

and oil circulation.

Cold Cranking Simulator (CCS) (ASTM D5293)

This test measures the apparent viscosity of the oil under high shear rates at low temperatures,

simulating the conditions in the crankshaft bearings during cold starting.

Mini-Rotary Viscometer (MRV) (ASTM D4684)

The MRV test assesses the pumpability of the oil at low temperatures after a slow cooling

cycle, which can induce wax formation and gelation. It measures both the viscosity and the

yield stress of the cooled oil. A high viscosity or the presence of a significant yield stress can

indicate a risk of oil starvation in the engine.

Conclusion
The choice of a viscosity index improver technology is a complex decision that requires a

thorough understanding of the intended application and the desired performance

characteristics. PMAs generally offer a superior balance of high viscosity index improvement
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and excellent low-temperature performance, albeit at a higher cost. OCPs provide a cost-

effective solution with high thickening efficiency but may compromise shear stability and low-

temperature properties. PIBs are highly shear-stable but are less effective as VI improvers and

can negatively impact low-temperature fluidity. By carefully considering the comparative data

and the specific demands of the application, researchers and formulators can select the

optimal VII technology to develop high-performance lubricants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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